molecular formula C17H17ClN4O3S B2895178 5-chloro-2-methoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide CAS No. 2034310-48-8

5-chloro-2-methoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide

Cat. No. B2895178
CAS RN: 2034310-48-8
M. Wt: 392.86
InChI Key: SVEPCRBZHYJHGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-chloro-2-methoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide” is an organic compound. It is a derivative of sulfonamides, a class of drugs with various biological activities . Sulfonamides have been identified as anti-cancer drug candidates since the discovery of E7010 in 1992 .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 5-chloro-2-methoxy-N-(4-sulphamoylphenyl)benzamide derivatives were synthesized and their anti-proliferative activity was evaluated against human ovarian cancer (A2780) and colon cancer (HCT-116) cell lines .

Scientific Research Applications

Photodynamic Therapy Application

A study highlights the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibit significant photophysical and photochemical properties, making them potent photosensitizers with high singlet oxygen quantum yield. Their efficacy in Type II photodynamic therapy mechanisms suggests potential applications in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimalarial Activity

Derivatives of pyrazolopyridine-sulfonamide have been synthesized and shown to possess in vitro activity against the chloroquine-resistant Plasmodium falciparum clone W2. This suggests their potential as a new class of compounds for antimalarial drug development (Silva et al., 2016).

Cancer Research

Novel pyrazolopyrimidines bearing a benzenesulfonamide moiety have demonstrated potent in vitro cytotoxic activity against cancer cell lines MCF-7 and HepG2. These findings suggest the potential of such compounds in the development of new anticancer therapies (Hassan et al., 2017).

COX-2 Inhibition

A study involving the synthesis of 1,5-diarylpyrazoles with substituted benzenesulfonamide moieties explored their cyclooxygenase (COX-2) inhibitory activities. This research highlights the therapeutic potential of these compounds as COX-2 inhibitors, which could lead to new anti-inflammatory drugs (Pal et al., 2003).

Antimicrobial Agents

Research on the synthesis and biological evaluation of sulfonamide derivatives as antimicrobial agents has yielded promising results. These compounds exhibit potent antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial therapies (Abbas, Abd El-Karim, & Abdelwahed, 2017).

Mechanism of Action

properties

IUPAC Name

5-chloro-2-methoxy-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17ClN4O3S/c1-22-11-14(10-20-22)13-5-12(7-19-9-13)8-21-26(23,24)17-6-15(18)3-4-16(17)25-2/h3-7,9-11,21H,8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SVEPCRBZHYJHGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)C2=CN=CC(=C2)CNS(=O)(=O)C3=C(C=CC(=C3)Cl)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17ClN4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-chloro-2-methoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.